N-(cyclohexylmethyl)-2-(p-tolyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: N-(cyclohexylmethyl)-2-(4-methylphenyl)tetrazole-5-carboxamide
• InChI: InChI=1S/C16H21N5O/c1-12-7-9-14(10-8-12)21-19-15(18-20-21)16(22)17-11-13-5-3-2-4-6-13/h7-10,13H,2-6,11H2,1H3,(H,17,22)
• InChI Key: PDTXRYXSVVKRGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2N=C(N=N2)C(=O)NCC3CCCCC3
• Molecular Formula: C16H21N5O
• Molecular Weight: 299.37 g/mol

Description

N-(cyclohexylmethyl)-2-(p-tolyl)-2H-tetrazole-5-carboxamide (CTC) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CTC is a tetrazole derivative that has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Antitumor Applications

Research into similar compounds, such as imidazotetrazines, indicates a potential application in antitumor treatments. For instance, imidazotetrazines have shown curative activity against leukemia, highlighting the relevance of tetrazole derivatives in developing novel anticancer drugs (M. Stevens et al., 1984).

Synthesis and Characterization

The synthesis and characterization of N-(arylcarbamothioyl)-cyclohexanecarboxamide derivatives, with various aryl substituents including p-tolyl, have been explored. These studies provide insights into the structural and chemical properties of related tetrazole compounds, suggesting their utility in creating new chemical entities with potential applications in medicinal chemistry and materials science (Cemal Koray Özer et al., 2009).

Antibacterial and Antibiotic Properties

The synthesis of new antibiotic and antibacterial drugs using heterocyclic synthesis techniques has been investigated. This research underscores the importance of tetrazole and related compounds in the development of new pharmaceuticals aimed at combating bacterial infections (G. Ahmed, 2007).

Crystal Structure Analysis

Studies on the crystal structure of related compounds, such as N-p-tolyl-2-acetylamino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide, offer valuable information on the molecular conformation, stability, and potential interactions of tetrazole derivatives. This information is crucial for designing drugs and materials with specific properties (Vasu et al., 2004).

Pharmacological Research

The research chemical N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide, a compound with a similar structure, has been identified and characterized, emphasizing the continuous exploration of tetrazole derivatives in pharmacological studies. Although the pharmacological activities of these compounds remain to be fully explored, this research highlights the potential of such compounds in drug development (Gavin McLaughlin et al., 2016).